Cas no 1889509-12-9 (Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate)

• Product Name: Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate
• CAS No: 1889509-12-9
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 5966357
• PubChem ID: 115046491
• Update Time: 2025-11-07

Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate
• tert-butyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate
• EN300-6510025
• 1889509-12-9

• Inchi： 1S/C10H19NO4S/c1-9(2,3)15-8(12)6-10(11)4-5-16(13,14)7-10/h4-7,11H2,1-3H3
• InChI Key： NNOYWOOHVPBACS-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(=O)OC(C)(C)C)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94.8Ų

Additional information on Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate

Introduction to Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate (CAS No. 1889509-12-9)

Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate, identified by the chemical compound code CAS No. 1889509-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a dioxothiolane moiety linked to an acetic acid derivative. The presence of both amine and dioxothiolane functional groups makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores, particularly those aimed at modulating biological pathways relevant to inflammation, oxidative stress, and metabolic disorders.

The dioxothiolane ring is a particularly intriguing structural feature, as it combines the properties of both oxygen and sulfur-containing heterocycles. This dual functionality allows for diverse chemical transformations, including nucleophilic substitution reactions that are pivotal in drug development. The amine group further enhances the reactivity of the molecule, enabling its incorporation into larger molecular frameworks through condensation or coupling reactions. These characteristics make Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate a valuable building block for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of dioxothiolane derivatives as pharmacological tools. The unique electronic and steric properties of this heterocycle have been leveraged in the development of compounds with anti-inflammatory and antioxidant activities. For instance, studies have demonstrated that derivatives of dioxothiolane can interact with biological targets such as cyclooxygenase (COX) and lipoxygenase (LOX), enzymes central to the production of pro-inflammatory mediators. The amine substituent in Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate may also contribute to modulating enzyme activity by serving as a hydrogen bond acceptor or participating in salt bridge formation with protein residues.

Moreover, the tert-butyl group appended to the acetic acid moiety provides steric hindrance, which can influence the conformational preferences and binding affinity of the molecule when interacting with biological targets. This structural element is often employed in medicinal chemistry to improve metabolic stability or to enhance binding interactions within a binding pocket. The combination of these features—dioxothiolane core, amine functionality, and tert-butyl ester—makes Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate a promising candidate for further exploration in drug discovery initiatives.

Recent advancements in computational chemistry have also highlighted the potential of Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate as a scaffold for virtual screening campaigns. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against various enzymes implicated in chronic diseases such as diabetes and neurodegenerative disorders. The ability to predictably modulate the electronic properties of the dioxothiolane ring through synthetic modifications offers chemists a high degree of flexibility in designing molecules with tailored biological activities.

The synthesis of Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate involves multi-step organic transformations that highlight its synthetic utility. Key synthetic strategies include ring-forming reactions such as thioacylation followed by intramolecular cyclization under controlled conditions. The introduction of the amine group is typically achieved through reductive amination or direct nucleophilic substitution reactions, while the tert-butyl ester functionality is commonly installed via esterification protocols. These synthetic methodologies underscore the compound's accessibility for further derivatization and optimization.

In conclusion, Tert-butyl 2-(3-amino-1,1-dioxothiolan-3-yl)acetate (CAS No. 1889509-12-9) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique combination of functional groups—amine and dioxothiolane—provides ample opportunities for designing molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in pharmaceutical innovation for years to come.